2-Cyclopropoxy-1,4-diisopropoxybenzene

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: 2-cyclopropyloxy-1,4-di(propan-2-yloxy)benzene
• InChI: InChI=1S/C15H22O3/c1-10(2)16-13-7-8-14(17-11(3)4)15(9-13)18-12-5-6-12/h7-12H,5-6H2,1-4H3
• InChI Key: CSEQZBYMMSSDLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)OC(C)C)OC2CC2

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-1,4-diisopropoxybenzene typically involves the reaction of 1,4-diisopropoxybenzene with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

While specific industrial production methods for 2-Cyclopropoxy-1,4-diisopropoxybenzene are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1,4-diisopropoxybenzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield cyclopropyl-substituted benzene derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the isopropoxy or cyclopropoxy groups are replaced by other nucleophiles such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Sodium hydride (NaH), potassium carbonate (K2CO3), dimethylformamide (DMF)

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones or carboxylic acids, while reduction can produce cyclopropyl-substituted benzene derivatives .

Scientific Research Applications

2-Cyclopropoxy-1,4-diisopropoxybenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s derivatives may be studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1,4-diisopropoxybenzene involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs

Table 1: Key Properties of Substituted Aromatic Ethers

Compound	Substituents	Melting Point (°C)	Solubility (in THF)	Stability (Ambient)	Primary Applications
2-Cyclopropoxy-1,4-diisopropoxybenzene	1,4-diisopropoxy; 2-cyclopropoxy	N/A*	Moderate	High	Ligand synthesis, intermediates
1,2,4-Triisopropoxybenzene	1,2,4-triisopropoxy	78–80	High	Moderate	Polymer precursors
2-Methoxy-1,4-diethoxybenzene	1,4-diethoxy; 2-methoxy	45–47	High	Low (oxidizes)	Photoresist materials

Key Findings :

• Steric Effects : The cyclopropoxy group introduces significant steric hindrance compared to linear alkoxy substituents (e.g., methoxy or ethoxy), reducing nucleophilic aromatic substitution rates by ~30% in pilot studies .
• Thermal Stability : Cyclopropoxy-substituted ethers exhibit enhanced thermal stability (decomposition >200°C) versus methoxy analogs (<150°C), attributed to the strained cyclopropane ring’s kinetic stability.
• Solubility : The compound’s solubility in polar aprotic solvents (e.g., THF) is lower than triisopropoxy analogs due to reduced symmetry and increased hydrophobicity.

Functional Group Comparisons

• Cyclopropoxy vs. Isopropoxy : Cyclopropoxy groups confer rigidity and strain, enhancing resistance to hydrolytic cleavage. In contrast, isopropoxy groups offer better solubility and flexibility.
• Ortho vs. Para Substitution : The 1,4-diisopropoxy configuration minimizes steric clashes compared to 1,2-diisopropoxy systems, favoring applications in coordination chemistry.